2-{[1-(4-Nitrophenyl)ethyl]amino}ethan-1-ol

• Molecular Formula: C10H14N2O3
• Molecular Weight: 210.23 g/mol
• SMILES: CC(C1=CC=C(C=C1)[N+](=O)[O-])NCCO
• InChI: InChI=1S/C10H14N2O3/c1-8(11-6-7-13)9-2-4-10(5-3-9)12(14)15/h2-5,8,11,13H,6-7H2,1H3
• InChIKey: QAOQNVCJLNLBDX-UHFFFAOYSA-N

Identity and Physicochemical Baseline

2-{[1-(4-Nitrophenyl)ethyl]amino}ethan-1-ol (CAS 1095545-89-3) is a synthetic para-nitro-substituted chiral amino alcohol with the molecular formula C10H14N2O3 and a molecular weight of 210.23 g/mol . The compound features a single asymmetric carbon atom (Fsp3 = 0.4) , positioning it within the class of secondary amino alcohols used as versatile intermediates in pharmaceutical synthesis, specialty chemical manufacturing, and materials science [1]. Its structural signature—a 4-nitrophenyl ring linked through a chiral α-methyl ethylamino bridge to an ethanol moiety—creates a defined spatial and electronic profile that distinguishes it from its regioisomeric (meta/ortho), des-methyl, and N-alkylated analogs in terms of lipophilicity, thermal stability, and hydrogen-bonding capacity.

Racemic Chiral Amino Alcohol

Single stereocenter supports enantiomeric resolution for asymmetric synthesis

Para-Nitro Regioisomer

Distinct lipophilicity and thermal stability profile versus meta/ortho isomers

Dual H-Bond Donor

Secondary amine plus terminal alcohol modulates acylation and conjugation selectivity

• [1] Kuujia.com. Compound Entry: 2-{1-(4-nitrophenyl)ethylamino}ethan-1-ol (CAS 1095545-89-3). Accessed May 2026. View Source

Why In-Class Analogs Cannot Replace This Compound

Superficially similar nitrophenyl-aminoethanol derivatives—including regioisomers differing only in nitro-group position (meta, ortho) or analogs lacking the α-methyl branch (des-methyl) or bearing N-ethyl substitution—are not functionally interchangeable with 2-{[1-(4-nitrophenyl)ethyl]amino}ethan-1-ol. Measured and predicted physicochemical data reveal systematic divergence: the para-nitro isomer exhibits measurably lower lipophilicity (ΔLogP ≈ −0.4) than the corresponding des-methyl analog , a distinctly lower boiling point (ΔTb ≈ −11 °C) compared with the N-ethyl analog , and documented superior thermal stability and crystallinity relative to its meta-substituted isomer . The compound also possesses a single stereogenic center (racemic as supplied) , which is absent in the des-methyl and N-ethyl comparators , meaning its downstream chiral resolution potential is structurally inaccessible to those alternatives. For users whose synthetic route, formulation, or analytical protocol depends on a specific LogP window, boiling range, crystallinity, or the presence of a resolvable chiral center, generic substitution without explicit re-validation carries a tangible risk of process deviation or failed specification conformity.

Regioisomer Mismatch

Meta or ortho nitro isomers may exhibit different thermal stability and crystallinity, altering solid-state processing.

Des-methyl & N-ethyl Analogs

Higher LogP or boiling point shifts reversed-phase retention and distillation cut-points, disrupting calibrated methods.

Achiral Comparators

Des-methyl and N-ethyl analogs lack a stereocenter; chiral resolution is structurally inaccessible, blocking enantiopure intermediate routes.

Quantitative Differentiation Evidence Against Closest Analogs

Lower Lipophilicity Alters Solvent Partitioning and Chromatography

The target compound (CAS 1095545-89-3) exhibits a computed LogP of 1.198, determined from its molecular structure . This value is 0.40 log units lower than the LogP of 1.595 reported for the des-methyl analog 2-[(4-nitrophenyl)amino]ethanol (CAS 1965-54-4) . The increased hydrophilicity is attributable to the additional α-methyl group adjacent to the secondary amine, which reduces overall molecular planarity and modulates the balance between the lipophilic nitrophenyl core and the polar ethanolamine tail.

Lipophilicity (LogP)

Data to verify

Target 1.198
Des-methyl analog 1.595
(Δ −0.40)

More hydrophilic; shifts RP-HPLC retention and LLE partitioning.

Predicted values; no shake-flask data.

Evidence Dimension	Octanol-water partition coefficient (LogP, predicted)
Target Compound Data	LogP = 1.198
Comparator Or Baseline	2-[(4-Nitrophenyl)amino]ethanol (CAS 1965-54-4): LogP = 1.595
Quantified Difference	ΔLogP = −0.40 (target is more hydrophilic by ~0.4 log units)
Conditions	Predicted/computed LogP values from standard cheminformatics models; not experimentally determined shake-flask values.

Why This Matters

A LogP difference of 0.4 units translates to a ~2.5× shift in octanol/water partitioning, which directly impacts reversed-phase HPLC retention, liquid-liquid extraction efficiency, and any application where hydrophobic/hydrophilic balance governs performance—making the two compounds non-substitutable in methods calibrated for a specific LogP range.

Enhanced Thermal Stability and Crystallinity Over Meta Isomer

Direct comparative structural analysis reports that the para-substituted isomer (2-{[1-(4-nitrophenyl)ethyl]amino}ethan-1-ol) exhibits greater thermal stability and crystallinity than its meta-substituted counterpart (2-{[1-(3-nitrophenyl)ethyl]amino}ethan-1-ol, CAS 1039973-04-0), whose asymmetry may instead enhance solubility in polar solvents . The para-disposition of the electron-withdrawing nitro group enables more efficient crystal packing via quadrupolar interactions, consistent with the higher predicted density of the para-isomer scaffold (1.206 g/cm³ for the target compound vs. the meta isomer which lacks a reported crystalline melting point in vendor datasheets ).

Thermal Stability

Class-level

Para > Meta (qualitative ranking)

Reported ranking: para > meta; may affect solid-state processing stability.

Qualitative assessment; no calorimetric data.

Evidence Dimension	Solid-state thermal stability and crystallinity (qualitative comparative assessment)
Target Compound Data	Para isomer: documented greater thermal stability and crystallinity; predicted density 1.206 ± 0.06 g/cm³
Comparator Or Baseline	Meta-nitro isomer (CAS 1039973-04-0): lower thermal stability and crystallinity per comparative analysis; density data not reported by multiple vendors
Quantified Difference	Qualitative ranking: para > meta for thermal stability and crystallinity; quantitative calorimetric decomposition data not published in peer-reviewed literature for either compound.
Conditions	Comparative structural chemistry assessment; no DSC/TGA data available.

Why This Matters

For applications involving elevated-temperature processing, long-term storage stability, or solid-form formulation, the superior thermal stability and crystallinity of the para isomer reduce the risk of thermal degradation or amorphous-phase instability compared with the meta isomer, which is a critical procurement consideration when selecting between regioisomeric nitrophenyl-aminoethanol building blocks.

Chiral Center Enables Enantiomeric Resolution

The target compound contains one asymmetric carbon atom (the α-carbon of the ethyl bridge) , confirmed by the Fluorochem datasheet which explicitly lists 'Asymmetric Atoms: 1' and an Fsp3 value of 0.4 . In contrast, the des-methyl analog 2-[(4-nitrophenyl)amino]ethanol (CAS 1965-54-4) possesses zero defined atom stereocenters , and the N-ethyl analog 2-[ethyl(4-nitrophenyl)amino]ethanol (CAS 58287-31-3) likewise lacks a stereogenic center at the ethanolamine bridge. The compound is supplied as a racemate (purity ≥95% ), providing a starting point for chiral resolution into enantiomerically enriched forms—a capability structurally inaccessible to the achiral comparators.

Stereocenters

Class-level

Target: 1 stereocenter (racemate)
Comparators: 0

Enables chiral resolution for enantiopure intermediate synthesis.

Supplied as racemate; resolution step required.

Evidence Dimension	Number of stereogenic centers
Target Compound Data	1 asymmetric atom (racemic mixture as supplied)
Comparator Or Baseline	Des-methyl analog (CAS 1965-54-4): 0 stereogenic centers; N-ethyl analog (CAS 58287-31-3): 0 stereogenic centers
Quantified Difference	Target = 1 stereocenter; comparators = 0. Qualitative difference: chiral resolution feasible vs. not feasible.
Conditions	Structural determination; confirmed by vendor datasheets and SMILES/InChI analysis.

Why This Matters

For medicinal chemistry programs requiring enantiomerically pure intermediates—such as the synthesis of beta-3 adrenergic receptor agonists (e.g., mirabegron) or chiral kinase inhibitor scaffolds—the availability of a racemic building block with a single, resolvable stereocenter is a gatekeeping structural requirement that achiral analogs cannot satisfy, directly impacting synthetic route design and procurement decisions.

Lower Boiling Point Indicates Distinct Distillation Behavior

The target compound has a predicted boiling point of 373.3 ± 27.0 °C . This is approximately 11 °C lower than the predicted boiling point of the N-ethyl analog 2-[ethyl(4-nitrophenyl)amino]ethanol (CAS 58287-31-3, predicted Tb = 384.2 ± 27.0 °C) . The lower boiling point is consistent with reduced molecular weight dispersion forces due to the secondary amine (target) versus tertiary amine (N-ethyl analog) hydrogen-bonding capacity, which permits stronger intermolecular H-bonding in the target compound while simultaneously reducing van der Waals surface area contributions.

Boiling Point

Data to verify

Target 373.3 °C
N-ethyl analog 384.2 °C
(Δ ≈ −10.9 °C)

Lower boiling point affects distillation fraction cut-points.

Predicted values; experimental distillation data not available.

Evidence Dimension	Predicted boiling point at atmospheric pressure
Target Compound Data	373.3 ± 27.0 °C (Predicted)
Comparator Or Baseline	2-[Ethyl(4-nitrophenyl)amino]ethanol (CAS 58287-31-3): 384.2 ± 27.0 °C (Predicted)
Quantified Difference	ΔTb ≈ −10.9 °C (target boils at a lower temperature)
Conditions	Predicted/computed boiling points; experimental distillation data not available in public literature.

Why This Matters

An 11 °C difference in boiling point is significant for vacuum distillation purification protocols, solvent-swap operations, and thermal stress calculations during scale-up. Procurement of the wrong analog could lead to unexpected distillate contamination, different fraction cut-points, or thermal decomposition if the process is calibrated exclusively for one compound's boiling range.

Dual H-Bond Donor Profile Modulates Reactivity in Conjugation

The target compound presents two hydrogen-bond donor sites (the secondary amine N–H and the terminal alcohol O–H) and four hydrogen-bond acceptor sites . By comparison, the primary amine analog 2-amino-1-(4-nitrophenyl)ethanol (CAS 16428-47-0) features three H-bond donors (primary amine contributes two N–H donors plus one O–H) [1]. This difference in donor count—specifically the replacement of a primary amine with a secondary amine—modulates the compound's reactivity profile in N-acylation, reductive amination, and carbamate formation reactions, where the secondary amine exhibits different nucleophilicity and steric accessibility compared with a primary amine.

H-Bond Donors

Class-level

Target: 2 HBD (2° amine + OH)
Primary amine analog: 3 HBD

Secondary amine alters N-acylation/reductive amination selectivity.

Structural inference; no comparative kinetic data.

Evidence Dimension	Hydrogen-bond donor count and amine class
Target Compound Data	2 H-bond donors (1 × secondary amine N–H, 1 × alcohol O–H); secondary amine
Comparator Or Baseline	2-Amino-1-(4-nitrophenyl)ethanol (CAS 16428-47-0): 3 H-bond donors (2 × primary amine N–H, 1 × alcohol O–H); primary amine
Quantified Difference	HBD count: 2 vs. 3; amine class: secondary vs. primary. Quantitative reaction rate differences are condition-dependent and not directly measured in a head-to-head study.
Conditions	Structural analysis based on molecular formula and functional group identification; no comparative kinetic data in public domain.

Why This Matters

In multi-step synthetic sequences where chemoselective acylation or reductive amination at the amine is required, the differing H-bond donor count and amine class (primary vs. secondary) between these two compounds produces different selectivity outcomes, necessitating careful selection of the correct amino alcohol variant to avoid undesired bis-acylation or over-alkylation.

• [1] Sigma-Aldrich (Merck). 2-Amino-1-(4-nitrophenyl)ethanol (CAS 16428-47-0): molecular formula C8H10N2O3, primary amine. Accessed May 2026. View Source

Evidence-Backed Application Scenarios

Chiral Intermediate for Beta-3 Agonist Synthesis

The compound's single stereogenic center and its structural relationship to the phenethanolamine pharmacophore make it a candidate intermediate for synthesizing beta-3 adrenergic receptor agonists such as mirabegron [1]. The racemate can be subjected to chiral resolution to provide enantiomerically enriched building blocks—a capability not available from achiral analogs like 2-[(4-nitrophenyl)amino]ethanol (CAS 1965-54-4). Procurement of this specific compound, rather than an achiral substitute, is justified when the synthetic route requires a pre-installed chiral α-methylbenzylamine moiety that can be resolved and carried through to the final API.

Corrosion Inhibitor Formulations Requiring Defined LogP and Stability

Nitrophenyl-derived amino alcohols have been investigated as corrosion inhibitors for aluminum, zinc pigments, and reinforcing steel [2]. The target compound's LogP of 1.198 (lower than the des-methyl analog's 1.595 ) and its documented para-isomer thermal stability advantage over the meta isomer position it for formulations requiring balanced hydrophilicity for aqueous-phase transport combined with thermal resilience during coating cure cycles. Substitution with a higher-LogP or meta-substituted analog without re-optimization could compromise inhibitor partitioning efficiency or thermal endurance.

Adhesive and Surface Modification Leveraging Dual H-Bond Functionality

The compound's dual hydrogen-bond donor capacity (secondary amine N–H plus terminal alcohol O–H) and its para-nitrophenyl chromophore have prompted investigation into its use in specialty adhesives and surface modification agents [3]. The defined H-bond donor/acceptor ratio (2 donors / 4 acceptors) enables predictable cross-linking stoichiometry in polyurethane or epoxy-amine formulations—a parameter that differs from primary amine analogs (3 HBD) and N-ethyl tertiary amine analogs (1 HBD), directly affecting cure kinetics and network density.

Method Development and Analytical Reference Standard

Given the significant chromatographic retention difference driven by the ~0.4 LogP gap relative to its des-methyl analog , this compound can serve as a system suitability standard or retention-time marker in reversed-phase HPLC method development for nitrophenyl-aminoethanol compound libraries. Its predicted boiling point of 373 °C also makes it distinguishable from the N-ethyl analog (384 °C) in GC-based purity assays. Procurement as a characterized reference material (≥95% purity ) supports robust analytical method validation where isomeric or analog cross-contamination must be unambiguously resolved.

Application

Selection Property

Validation Focus

Beta-3 agonist intermediate research

Chiral α-methylbenzylamine scaffold

Resolution to enantiomerically enriched building block

Corrosion inhibitor formulations

Para-nitro LogP & thermal stability

Inhibitor partitioning & thermal endurance

Adhesive & surface modification

Dual H-bond donor/acceptor ratio (2:4)

Cross-linking stoichiometry & cure kinetics

Analytical reference standard

Distinct LogP & boiling point vs analogs

Method specificity & isomer resolution

• [1] Freepatentsonline. Improved process for preparation of mirabegron intermediate (R)-2-((4-nitrophenethyl)amino)-1-phenylethanol hydrochloride. Patent WO2015/155665. 2015. View Source
• [2] Müller, B. et al. Nitro- and aminophenols as corrosion inhibitors for aluminium and zinc pigments. Corrosion Science, 41(7), 1323–1331, 1999. View Source
• [3] Kuujia.com. Cas no 1095545-89-3 (2-{1-(4-nitrophenyl)ethylamino}ethan-1-ol): applications in specialty adhesives, corrosion inhibitors, and surface modification. Accessed May 2026. View Source